Cas no 7311-63-9 (5-Bromothiophene-2-carboxylic acid)
5-Bromothiophene-2-carboxylic acid is a heterocyclic organic compound featuring a bromine substituent at the 5-position and a carboxylic acid group at the 2-position of the thiophene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive bromine and carboxylic acid groups enable efficient derivatization through cross-coupling reactions, nucleophilic substitutions, and condensation processes. The thiophene core contributes to electronic and steric properties beneficial in designing bioactive molecules or conjugated systems. High purity grades are available to meet stringent research and industrial requirements. Proper handling is advised due to potential reactivity.
7311-63-9 structure
Product Name:5-Bromothiophene-2-carboxylic acid
CAS No:7311-63-9
MF:C5H3BrO2S
MW:207.045119524002
MDL:MFCD00079725
CID:47333
PubChem ID:24870449
Update Time:2025-06-08
5-Bromothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromothiophene-2-carboxylic acid
- 5-Bromo-2-thiophenecarboxylic acid
- 2-Thiophenecarboxylic acid, 5-bromo-
- 5-Bromo-thiophene-2-carboxylic acid
- 5-bromothiophene-2-carboxylic acid(SALTDATA: FREE)
- AM20100699
- BDBM50467717
- CCG-236114
- 5-bromothiophene carboxylic acid
- PB21666
- 5-bromo-2-thiophene carboxylic acid
- HY-30133
- 7311-63-9
- NSC408675
- 2-bromo-5-carboxythiophene
- FT-0620112
- 5-bromo-2-thiophene-carboxylic acid
- Z56946865
- GEO-00586
- BIDD:GT0738
- 2-Bromo-5-thiophenecarboxylic acid
- A15775
- MFCD00079725
- AKOS000281427
- HMS547F10
- SY003028
- 5-Bromo-2-thiophenecarboxylic acid, 97%
- 5-Bromothiophene-2-carboxylicacid
- 2-Bromothiophene-5-carboxylic acid
- B2302
- BP-12682
- 5-bromo-2-thiophenecarboxylic
- 2-bromothiophene-5 carboxylic acid
- CS-B0139
- NSC 408675
- SCHEMBL71972
- FS-2538
- 5-bromo-thiophen-2-carboxylic acid
- BCP26484
- Maybridge1_002056
- NSC-408675
- EN300-00712
- DTXSID90325113
- CHEMBL4291755
- 5-Bromo-2-thiophenecarboxylic acid #
- 5-Bromo-2-Thiophenecarboxylic Acid,96%
- BBL016317
- ALBB-000786
- doi:10.14272/COWZPSUDTMGBAT-UHFFFAOYSA-N.1
- STK400295
-
- MDL： MFCD00079725
- Inchi： 1S/C5H3BrO2S/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H,7,8)
- InChI Key： COWZPSUDTMGBAT-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)O)S1
- BRN： 118364
Computed Properties
- Exact Mass: 205.90400
- Monoisotopic Mass: 205.904
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5A^2
- XLogP3: 2.5
Experimental Properties
- Color/Form: White powder
- Density: 1.923
- Melting Point: 141-144 °C (lit.)
- Boiling Point: 318.9 °C at 760 mmHg
- Flash Point: 146.7℃
- Refractive Index: 1.65
- PSA: 65.54000
- LogP: 2.20880
5-Bromothiophene-2-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39-S22-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S22;S26;S36/37/39
5-Bromothiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 004204-5g |
5-Bromothiophene-2-carboxylic acid, 97% |
7311-63-9 | 97% | 5g |
$21.00 | 2023-09-06 | |
| Matrix Scientific | 004204-25g |
5-Bromothiophene-2-carboxylic acid, 97% |
7311-63-9 | 97% | 25g |
$57.00 | 2023-09-06 | |
| Matrix Scientific | 004204-100g |
5-Bromothiophene-2-carboxylic acid, 97% |
7311-63-9 | 97% | 100g |
$179.00 | 2023-09-06 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 467944-1G |
5-Bromothiophene-2-carboxylic acid |
7311-63-9 | 97% | 1G |
￥340.56 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 467944-5G |
5-Bromothiophene-2-carboxylic acid |
7311-63-9 | 97% | 5G |
￥1011.47 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803973-100g |
5-Bromo-2-thiophenecarboxylic acid |
7311-63-9 | 98.0% | 100g |
1,290.00 | 2021-05-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19242-1g |
5-Bromothiophene-2-carboxylic acid, 98% |
7311-63-9 | 98% | 1g |
￥352.00 | 2023-02-23 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19242-5g |
5-Bromothiophene-2-carboxylic acid, 98% |
7311-63-9 | 98% | 5g |
￥1079.00 | 2023-02-23 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19242-25g |
5-Bromothiophene-2-carboxylic acid, 98% |
7311-63-9 | 98% | 25g |
￥3633.00 | 2023-02-23 | |
| TRC | B688175-1g |
5-Bromo-2-thiophenecarboxylic Acid |
7311-63-9 | 1g |
$ 125.00 | 2022-06-06 |
5-Bromothiophene-2-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7311-63-9)5-Bromo-2-thiophenecarboxylic acid
Order Number:sfd14164
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7311-63-9)5-Bromothiophene-2-carboxylic acid
Order Number:A15775
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):409.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7311-63-9)5-溴噻吩-2-羧酸
Order Number:LE5687399
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
5-Bromothiophene-2-carboxylic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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